Cas no 55396-75-3 (N-(2-methylpropyl)-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine)

N-(2-methylpropyl)-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine structure
55396-75-3 structure
Product Name:N-(2-methylpropyl)-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine
CAS No:55396-75-3
MF:C11H22N4
MW:210.319181919098
CID:943862
PubChem ID:430738
Update Time:2025-04-19

N-(2-methylpropyl)-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine Chemical and Physical Properties

Names and Identifiers

    • N-(2-methylpropyl)-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine
    • isobutyl-(1,3,5-triaza-adamantan-7-yl)-amine
    • N-Isobutyl-1,3,5-triazatricyclo(3.3.1.1(3,7))decan-7-amine
    • N-Isobutyl-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine
    • N-Isobutyl-N-(1,3,5-triazatricyclo[3.3.1.1~3,7~]dec-7-yl)amine
    • NSC 281703
    • 55396-75-3
    • UNII-0U2T531SSI
    • 1,3,5-TRIAZATRICYCLO(3.3.1.13,7)DECAN-7-AMINE, N-(2-METHYLPROPYL)-
    • 0U2T531SSI
    • NSC281703
    • N-isobutyl[?]amine
    • N-(2-METHYLPROPYL)-1,3,5-TRIAZATRICYCLO(3.3.1.13,7)DECAN-7-AMINE
    • DTXSID30203946
    • NSC-281703
    • SCHEMBL11587473
    • Inchi: 1S/C11H22N4/c1-10(2)3-12-11-4-13-7-14(5-11)9-15(6-11)8-13/h10,12H,3-9H2,1-2H3
    • InChI Key: ZEOVOTIZJBWUMZ-UHFFFAOYSA-N
    • SMILES: N12CN3CN(C1)CC(C3)(C2)NCC(C)C

Computed Properties

  • Exact Mass: 210.18466
  • Monoisotopic Mass: 210.18444672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 21.8Ų

Experimental Properties

  • PSA: 21.75
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